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Compound of Interest

Compound Name: N-Vanillylnonanamide-d3

Cat. No.: B15619548

Essential Safety and Handling Guide for N-
Vanillylnonanamide-d3

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling N-Vanillylnonanamide-d3. The following procedures
are designed to ensure safe handling, use, and disposal of this compound.

Chemical Identifier:

e Synonyms: Nonivamide-d3, N-(4-Hydroxy-3-methoxybenzyl)nonamide-d3, Pelargonic Acid
Vanillylamide-d3, Pseudocapsaicin-d3[1]

e Molecular Formula: C17H24D3NO3([1]

e Molecular Weight: 296.42[1]

Hazard Identification and Personal Protective Equipment
(PPE)

N-Vanillylnonanamide-d3 is a synthetic analogue of capsaicin and should be handled with
care due to its irritant and toxic properties.[2]

Summary of Hazards:
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Hazard Classification Description

Acute Oral Toxicity Toxic or fatal if swallowed.[3][4][5]

Causes skin irritation and may cause an allergic

Skin Corrosion/Irritation ) )
skin reaction.[3][6]

Serious Eye Damage/Irritation Causes serious eye damage.[3]

May cause allergy or asthma symptoms or

Respiratory Sensitization ) T
breathing difficulties if inhaled.[3][6]

| Specific Target Organ Toxicity | May cause respiratory irritation.[3][4] |

Required Personal Protective Equipment (PPE):

PPE Category Specific Requirements

Chemical-resistant nitrile gloves are
Hand Protection recommended.[7] Avoid all possible skin
contact when removing gloves.[3]

Wear chemical safety goggles or a face shield.

[9]

Eye/Face Protection

A NIOSH/MSHA approved respirator (e.g., N95
Respiratory Protection dust mask) is required, especially when
handling the powder outside of a fume hood.

| Skin and Body Protection | Wear a lab coat or appropriate protective clothing to prevent skin

exposure.[9] |

Operational Plan: Step-by-Step Handling Protocol

All handling of N-Vanillylnonanamide-d3 must be conducted within a certified chemical fume

hood to minimize inhalation exposure.[10]

Preparation:
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Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for N-
Vanillylnonanamide.

Assemble PPE: Don all required PPE as outlined in the table above.

Prepare Workspace: Ensure the chemical fume hood is operational. Cover the work surface
with absorbent, disposable bench paper.

Gather Materials: Have all necessary equipment (spatulas, weighing paper, solvent, vortex
mixer, etc.) inside the fume hood before opening the compound container.

Weighing and Aliquoting:

Tare Scale: Place a tared weigh boat or paper on the analytical balance inside the fume
hood.

Dispense Powder: Carefully dispense the desired amount of N-Vanillylnonanamide-d3
powder. Avoid creating dust.

Close Container: Securely cap the primary container immediately after dispensing.

Dissolving: If making a solution, add the solvent to the powder in a sealed container (e.g.,
vial with a septum cap). Methanol is a suitable solvent.[11] Mix gently until dissolved.

Experimental Use:

o Closed Systems: Whenever possible, use a closed system for reactions to prevent the
release of aerosols or dust.

e Avoid Contamination: Use dedicated equipment to handle the compound.

Disposal Plan

Waste Segregation and Disposal:

e Solid Waste: All disposable materials contaminated with N-Vanillylnonanamide-d3 (e.g.,
gloves, weigh paper, bench paper, pipette tips) must be collected in a designated, sealed
hazardous waste container.
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» Liquid Waste: Unused solutions containing N-Vanillylnonanamide-d3 should be collected in
a designated hazardous waste container for organic solvents. Do not pour down the drain.

» Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent
(e.g., methanol). The rinsate must be collected as hazardous waste.

Emergency Procedures

Spill Response:
» Small Spills (<100mg): If trained and wearing appropriate PPE (including a respirator), cover
the spill with a wet absorbent material to prevent dust formation.[10] Gently wipe up the

material and place it in a sealed hazardous waste container.[10] Clean the area with soap

and water.

o Large Spills: Evacuate the area and prevent entry.[10] Contact the institution's Environmental
Health and Safety (EHS) department immediately.[10]

Exposure Response:

Exposure Route First Aid Measures

Move the individual to fresh air. If
) breathing is difficult, provide artificial
Inhalation L . . .
respiration and seek immediate medical

attention.[3]

Immediately remove contaminated clothing.[10]
) Flush the affected area with copious amounts of
Skin Contact . .
water for at least 15 minutes.[10] Seek medical

attention if irritation persists.

Immediately flush eyes with an eyewash station

for at least 15 minutes, holding the eyelids open.
Eye Contact )

[10] Remove contact lenses if present and easy

to do.[6] Seek immediate medical attention.
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| Ingestion | Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[5] |

Workflow Diagram
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Safe Handling Workflow for N-Vanillylnonanamide-d3
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Caption: Workflow for the safe handling of N-Vanillylnonanamide-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15619548?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

